Temocapril-d5
Temocapril-d5
Brand Name:
Vulcanchem
CAS No.:
1356840-03-3
VCID:
VC0020549
InChI:
InChI=1S/C23H28N2O5S2/c1-2-30-23(29)17(11-10-16-7-4-3-5-8-16)24-18-15-32-20(19-9-6-12-31-19)13-25(22(18)28)14-21(26)27/h3-9,12,17-18,20,24H,2,10-11,13-15H2,1H3,(H,26,27)/t17-,18-,20-/m0/s1/i3D,4D,5D,7D,8D
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3
Molecular Formula:
C23H28N2O5S2
Molecular Weight:
481.637
Temocapril-d5
CAS No.: 1356840-03-3
Cat. No.: VC0020549
Molecular Formula: C23H28N2O5S2
Molecular Weight: 481.637
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1356840-03-3 |
|---|---|
| Molecular Formula | C23H28N2O5S2 |
| Molecular Weight | 481.637 |
| IUPAC Name | 2-[(2S,6R)-6-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetic acid |
| Standard InChI | InChI=1S/C23H28N2O5S2/c1-2-30-23(29)17(11-10-16-7-4-3-5-8-16)24-18-15-32-20(19-9-6-12-31-19)13-25(22(18)28)14-21(26)27/h3-9,12,17-18,20,24H,2,10-11,13-15H2,1H3,(H,26,27)/t17-,18-,20-/m0/s1/i3D,4D,5D,7D,8D |
| Standard InChI Key | FIQOFIRCTOWDOW-RJJPJTEUSA-N |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3 |
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